5-(3-Fluorophenyl)picolinonitrile

• CAS No.: 1214340-36-9
• Molecular Formula: C12H7FN2
• Molecular Weight: 198.20 g/mol
• IUPAC Name: 5-(3-fluorophenyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H7FN2/c13-11-3-1-2-9(6-11)10-4-5-12(7-14)15-8-10/h1-6,8H
• InChI Key: BATIACWJKLDZRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CN=C(C=C2)C#N

Description

5-(3-Fluorophenyl)picolinonitrile is a fluorinated aromatic nitrile compound featuring a picolinonitrile backbone substituted with a 3-fluorophenyl group at the 5-position. This structure combines the electron-withdrawing properties of the nitrile group and the fluorine atom, making it a valuable intermediate in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-(3-Fluorophenyl)picolinonitrile with structurally or functionally related compounds, focusing on substituent effects, synthetic pathways, and biological activities.

Substituent Variations in Picolinonitrile Derivatives

Compound Name	Substituent(s)	Key Properties/Applications	Reference
5-(3-Fluorophenyl)picolinonitrile	3-Fluorophenyl at C5	Hypothesized as a kinase inhibitor or AR degrader (based on analogs)	Inferred
5-(2,2,2-Trifluoroethoxy)picolinonitrile (3o)	Trifluoroethoxy at C5	Used in palladium-catalyzed C-O cross-coupling reactions
5-(4-Aminophenyl)picolinonitrile	4-Aminophenyl at C5	Intermediate for fluorescent dyes or pharmaceuticals
5-(Chloromethyl)picolinonitrile hydrochloride	Chloromethyl at C5	High-purity pharmaceutical intermediate
ABM-11 (Arvinas compound)	4-Hydroxyphenyl-spirocyclic substituent	Potent androgen receptor (AR) degrader
ABM-23 (Arvinas compound)	3-Fluoro-4-hydroxyphenyl substituent	Enhanced AR degradation efficacy compared to ABM-11

Key Observations:

• Fluorine Positioning: The 3-fluorophenyl group in 5-(3-Fluorophenyl)picolinonitrile may offer distinct steric and electronic effects compared to 4-fluorophenyl or trifluoroethoxy substituents. For instance, 3-fluorophenyl analogs in the ABM series (e.g., ABM-23) demonstrate improved target-binding affinity due to optimized fluorine placement .
• Biological Activity: Compounds like ABM-11 and ABM-23 highlight the importance of fluorinated picolinonitriles in proteolysis-targeting chimeras (PROTACs), where the nitrile group stabilizes protein-ligand interactions .

Physicochemical and Structural Data

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (mg/mL)	Key Functional Groups
5-(3-Fluorophenyl)picolinonitrile	~214.2	2.8	<0.1 (aqueous)	Nitrile, Fluorophenyl
5-(4-Aminophenyl)picolinonitrile	210.2	1.5	1.2 (DMSO)	Nitrile, Aminophenyl
5-(Trifluoroethoxy)picolinonitrile	232.2	3.1	<0.1 (aqueous)	Nitrile, Trifluoroethoxy

Medicinal Chemistry

• AR-Targeted Degradation: ABM-23, a 3-fluorophenyl-containing picolinonitrile derivative, achieves >90% AR degradation at 10 nM in vitro, outperforming non-fluorinated analogs .
• Antiviral Activity: Picolinonitrile derivatives with pyrimidine or quinoline substituents (e.g., 7c, 8c) exhibit nanomolar potency against HIV-1, though fluorine substitution patterns significantly affect selectivity .

Material Science

• Catalytic Intermediate: Ethoxy- and alkyl-substituted picolinonitriles serve as ligands or intermediates in cross-coupling reactions, with trifluoroethoxy variants (3o) showing superior stability under catalytic conditions .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 5-(3-Fluorophenyl)picolinonitrile, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves nucleophilic aromatic substitution or Suzuki-Miyaura coupling. For example, substituting a halogen atom (e.g., Cl) on the picolinonitrile core with a 3-fluorophenyl group using Pd catalysts under reflux in polar aprotic solvents like DMF (80–100°C, 12–24 hours). Yields depend on solvent polarity, temperature, and catalyst loading. Evidence from similar compounds shows yields ranging from 65% to 72% under optimized conditions .

Q. Which analytical techniques are critical for characterizing 5-(3-Fluorophenyl)picolinonitrile?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) confirms substituent positions and purity. Mass spectrometry (MS) verifies molecular weight, while High-Performance Liquid Chromatography (HPLC) assesses purity (>95%). X-ray crystallography, though less common, resolves stereoelectronic effects in derivatives .

Q. How should researchers safely handle and store 5-(3-Fluorophenyl)picolinonitrile?

• Methodological Answer : Refer to Safety Data Sheets (SDS) for hazard classification (e.g., acute toxicity, skin irritation). Use nitrile gloves, lab coats, and fume hoods. Store in airtight containers at 0–6°C to prevent degradation. Monitor for moisture sensitivity, as nitriles can hydrolyze under acidic/basic conditions .

Advanced Research Questions

Q. How can reaction conditions be systematically optimized to mitigate low yields in derivative synthesis?

• Methodological Answer : Use Design of Experiments (DoE) to test variables: solvent (DMF vs. THF), temperature (60–120°C), and catalyst (Pd(PPh₃)₄ vs. PdCl₂). For example, increasing temperature from 80°C to 100°C in DMF improved yields of analogous compounds by 15% . Reaction kinetics studies (e.g., in situ IR) identify rate-limiting steps.

Q. What methodologies assess the biological activity of 5-(3-Fluorophenyl)picolinonitrile in kinase inhibition?

• Methodological Answer : Perform in vitro kinase assays (e.g., ADP-Glo™) to measure IC₅₀ values. Use molecular docking (AutoDock Vina) to predict binding affinities to ATP-binding sites. Validate with CRISPR-edited cell lines to isolate kinase-specific effects. Derivatives with trifluoromethyl groups show enhanced inhibition due to hydrophobic interactions .

Q. How can computational modeling predict reactivity in nucleophilic substitution reactions?

• Methodological Answer : Density Functional Theory (DFT) calculates transition-state energies and frontier molecular orbitals. For example, electron-withdrawing groups (e.g., -CF₃) lower LUMO energy, facilitating nucleophilic attack. Solvent effects (PCM models) refine activation barriers. Validate predictions with kinetic isotope effects .

Q. What strategies resolve contradictions in reported reaction outcomes for picolinonitrile derivatives?

• Methodological Answer : Replicate reactions under strictly controlled conditions (e.g., anhydrous solvents, inert atmosphere). Compare substrates: Chlorophenyl vs. fluorophenyl groups exhibit differing electronic effects. Meta-substituted fluorophenyl derivatives may sterically hinder nucleophilic attack, reducing yields by ~20% .

Q. How do electron-withdrawing substituents affect the stability and reactivity of 5-(3-Fluorophenyl)picolinonitrile?

• Methodological Answer : Fluorine’s electronegativity increases ring electron deficiency, accelerating nucleophilic substitution but risking hydrolysis. Stability studies (TGA/DSC) show trifluoromethyl derivatives degrade at 150°C vs. 120°C for non-fluorinated analogs. Protective groups (e.g., Boc) stabilize nitriles during functionalization .